Cas no 1806312-82-2 (2-Difluoromethyl-3-(trifluoromethyl)benzonitrile)
1806312-82-2 structure
Product Name:2-Difluoromethyl-3-(trifluoromethyl)benzonitrile
CAS No:1806312-82-2
MF:C9H4F5N
MW:221.126779556274
CID:4707353
Update Time:2023-08-15
2-Difluoromethyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Difluoromethyl-3-(trifluoromethyl)benzonitrile
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- Inchi: 1S/C9H4F5N/c10-8(11)7-5(4-15)2-1-3-6(7)9(12,13)14/h1-3,8H
- InChI Key: LIAFAHPNUAKGQZ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C#N)C=1C(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 263
- Topological Polar Surface Area: 23.8
2-Difluoromethyl-3-(trifluoromethyl)benzonitrile Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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